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Linderanine C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Linderanine C, a sesquiterpenoid

of significant interest in the scientific community. Due to the limited availability of a specific CAS

Registry Number for Linderanine C in publicly accessible databases, this document will focus

on the available scientific literature concerning its biological activities and related compounds.

We will also address the distinction between Linderanine C and the closely related compound,

Linderane.

Chemical Identification: The Challenge of
Linderanine C's CAS Number
As of this writing, a specific CAS Registry Number for Linderanine C has not been definitively

identified in broad chemical databases. It is crucial to distinguish Linderanine C from a similar-

sounding compound, Linderane, which has the assigned CAS Number 13476-25-0. The two

are distinct chemical entities.

Scientific literature describes Linderanine C as a sesquiterpenoid isolated from the plant

Lindera aggregata. One study notes that another compound, Linderanlide A, is a C-8 epimer of

Linderanine C, highlighting their structural differences. The absence of a dedicated CAS

number for Linderanine C presents a challenge for procurement and regulatory tracking.
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Researchers are advised to exercise caution and verify the identity of any acquired samples

through analytical means.

Commercial Suppliers
The lack of a specific CAS number for Linderanine C makes it difficult to identify commercial

suppliers with certainty. Suppliers often list products by CAS number to ensure clarity.

Researchers seeking to procure Linderanine C may need to:

Contact specialty chemical suppliers who synthesize or isolate natural products.

Inquire with companies that list compounds from Lindera aggregata.

Specify the desired chemical structure and provide relevant literature references to ensure

the correct compound is being requested.

A search for suppliers of the related compound, Linderane (CAS 13476-25-0), may yield

companies that also have the capability to isolate or synthesize Linderanine C.

Scientific and Technical Data
While specific quantitative data and detailed experimental protocols for Linderanine C are not

readily available in a centralized format, a recent study has shed light on its potential

therapeutic effects.

A 2024 study published in Biomedicine & Pharmacotherapy investigated the role of

Linderanine C in regulating macrophage polarization as a potential treatment for ulcerative

colitis. The study found that Linderanine C (referred to as LDC in the paper) demonstrated

significant anti-inflammatory activity.

Signaling Pathway
The aforementioned study suggests that Linderanine C exerts its anti-inflammatory effects by

inhibiting the MAPK signaling pathway. This pathway is a critical regulator of cellular processes,

including inflammation.
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Experimental Protocols
Detailed experimental protocols for Linderanine C are not widely published. Researchers

interested in replicating or building upon existing studies would need to refer to the specific

methodologies outlined in the primary literature. For instance, the study on ulcerative colitis

would contain the protocols used for their in vitro and in vivo experiments.

Conclusion
Linderanine C is a promising natural compound with demonstrated anti-inflammatory

properties. However, the current lack of a specific CAS Registry Number presents a significant

hurdle for researchers in terms of procurement and data consolidation. Further research is

needed to fully characterize this compound, establish a unique identifier, and make it more

accessible to the scientific community for continued investigation into its therapeutic potential.

Professionals in drug development are encouraged to monitor the literature for new information

regarding the synthesis, isolation, and biological activity of Linderanine C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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